2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N6/c1-3-15-11-16(21-13(2)20-15)22-7-9-23(10-8-22)17-14(12-18)5-4-6-19-17/h4-6,11H,3,7-10H2,1-2H3
• InChI Key: CHNJEGZQXDGXDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C)N2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C17H20N6
• Molecular Weight: 308.4 g/mol
• CAS No.: 2549033-94-3

Description

2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, also known as E2MPC, is a novel heterocyclic compound with diverse applications in the fields of organic synthesis and medicinal chemistry. E2MPC is a pyridine-based compound that is synthesized by a condensation reaction of 4-(6-ethyl-2-methylpyrimidin-4-yl)piperazine with pyridine-3-carbonitrile. It is a white crystalline solid with a melting point of 150-152 °C and a solubility of 0.8 mg/mL in water.

Scientific Research Applications

2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a versatile compound and has many applications in the fields of organic synthesis and medicinal chemistry. It is used as a precursor in the synthesis of various bioactive compounds such as anticonvulsants, anti-inflammatory agents, and antifungal agents. It is also used as a catalyst in the synthesis of heterocyclic compounds, as a chiral ligand in asymmetric synthesis, and as a reagent in the synthesis of pyridine-containing heterocycles.

Mechanism of Action

Target of Action

Similar compounds have been found to target various receptors and enzymes, contributing to their biological activity .

Mode of Action

It’s plausible that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces, leading to changes in the conformation and function of the target molecules .

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, leading to diverse biological effects .

Result of Action

Similar compounds have been found to exhibit a range of effects at the molecular and cellular level, contributing to their overall biological activity .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, presence of other molecules, and cellular environment.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile in lab experiments is its low cost and easy availability. It is also a relatively stable compound and can be stored for long periods of time without any significant degradation. However, the compound is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, its low melting point can cause it to decompose at higher temperatures.

Future Directions

There are several potential future directions for research involving 2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile. These include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of new bioactive compounds. Additionally, further research into its mechanism of action and its use as a catalyst in asymmetric synthesis could lead to new and improved methods of synthesizing heterocyclic compounds. Finally, further research into its solubility and stability could lead to new and improved methods of storing and using the compound in lab experiments.

Synthesis Methods

2-[4-(6-ethyl-2-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is synthesized by a condensation reaction of 4-(6-ethyl-2-methylpyrimidin-4-yl)piperazine with pyridine-3-carbonitrile in the presence of anhydrous aluminum chloride as a catalyst. The reaction is carried out in an inert atmosphere at a temperature of 80-90 °C for 8-10 hours. The product is then purified by recrystallization using ethyl acetate as the solvent.

Biochemical Analysis

Cellular Effects

It could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

Studies would be needed to determine any threshold effects, as well as any toxic or adverse effects at high doses .

Transport and Distribution

This would include any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

This would include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .